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Compound of Interest

Compound Name:
4-Propyl-5-pyrimidinecarboxylic

acid

CAS No.: 1250812-18-0

Cat. No.: B037198

Get Quote

Executive Summary & Compound Profile
4-Propyl-5-pyrimidinecarboxylic acid (CAS: 1250812-18-0) represents a specific class of

amphiphilic heterocyclic building blocks often utilized in fragment-based drug discovery (FBDD)

or as a metabolic probe. Its structure features a lipophilic propyl chain and a polar, ionizable

carboxylic acid moiety attached to a pyrimidine core.[1]

Successful biological testing requires navigating its specific physicochemical "trap": pH-

dependent solubility.[1] As a free acid, the compound exhibits poor aqueous solubility, leading

to precipitation in neutral biological media if not properly buffered. This guide details the

protocols to solubilize, stabilize, and deliver this compound without compromising assay

integrity.
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Property Value / Characteristic
Implication for
Formulation

Molecular Weight ~166.18 g/mol
Suitable for high-concentration

stocks (e.g., 100 mM).

pKa (Acidic) ~3.2 – 3.8 (COOH)
Ionized (anionic) at

physiological pH (7.4).[1]

pKa (Basic) ~1.0 – 1.5 (Pyrimidine N)
Negligible protonation at

physiological pH.[1]

LogP ~1.2 – 1.8
Moderate lipophilicity;

membrane permeable.[1]

Appearance
White to off-white crystalline

solid

High lattice energy; requires

energy (sonication/heat) to

dissolve initially.[1]

Pre-Formulation Decision Logic
Before initiating wet work, use the following logic flow to select the appropriate vehicle. This

prevents the common error of using 100% DMSO for animal studies or unbuffered saline for

high-dose stocks.[1]
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Start: Define Assay Type

In Vitro (Cell/Enzyme) In Vivo (Animal)

Prepare 100mM Stock
(Anhydrous DMSO) Select Route

Dilute into Media

Check for Precipitation
(Microscopy)

Intravenous (IV) / IP Oral Gavage (PO)

In Situ Salt Formation
(Equimolar NaOH + PBS)

Suspension Formulation
(0.5% MC + 0.1% Tween 80)

Click to download full resolution via product page

Figure 1: Decision tree for vehicle selection based on biological application.

Detailed Protocols
Protocol A: Preparation of DMSO Stock Solution (In
Vitro)
Purpose: For cellular assays (IC50 determination) or enzymatic screening.[1] Target

Concentration: 100 mM (Stock).

Reagents:

Compound: 4-Propyl-5-pyrimidinecarboxylic acid (Solid).

Solvent: Dimethyl sulfoxide (DMSO), Hybri-Max™ or anhydrous grade (≥99.9%).[1]

Step-by-Step:
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Weighing: Weigh approximately 16.6 mg of the compound into a sterile 1.5 mL amber

microcentrifuge tube.

Note: Amber tubes protect from potential photodegradation of the pyrimidine ring.[1]

Solvation: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If solid remains, sonicate in a water bath at

37°C for 5 minutes. The solution should be clear and colorless.

Sterilization: Do not filter DMSO stocks through standard cellulose acetate filters (they

dissolve).[1] If sterility is critical, use a 0.22 µm PTFE or Nylon syringe filter.[1]

Storage: Aliquot into 50 µL volumes and store at -20°C. Avoid repeated freeze-thaw cycles

(limit to 3).

Critical Application Note: When diluting into cell culture media, keep the final DMSO

concentration < 0.5% (v/v).

Example: Dilute 1 µL of 100 mM stock into 199 µL media = 500 µM (0.5% DMSO).

Risk:[1] The shift from DMSO to aqueous media (pH 7.[1]4) is generally safe for this

compound if the concentration is below 500 µM.[1] Above this, the free acid may crash out.

[1]

Protocol B: In Situ Salt Formation for IV/IP
Administration
Purpose: To create a clear, particle-free aqueous solution for intravenous (IV) or intraperitoneal

(IP) injection.[1] Mechanism: Neutralizing the carboxylic acid with NaOH forms the sodium salt,

which is highly water-soluble.

Reagents:

1.0 N Sodium Hydroxide (NaOH).[1]

Phosphate Buffered Saline (PBS), pH 7.4 (calcium/magnesium-free).[1]
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pH strips or micro-electrode.[1]

Step-by-Step:

Calculation: Calculate the molar amount of compound.

Example: 10 mg of compound (MW 166.[1]18) = 60.1 µmol.[1]

Wetting: Place 10 mg of compound in a sterile vial. Add a minimal volume (e.g., 50 µL) of

sterile water or saline to wet the powder.

Neutralization: Add an equimolar amount of 1.0 N NaOH.

Calculation: 60.1 µmol compound requires 60.1 µL of 1.0 N NaOH.[1]

Technique: Add the NaOH slowly while vortexing.[1] The suspension should turn clear as

the salt forms.[1]

Buffering: Immediately dilute to the final volume (e.g., 5 mL for a 2 mg/mL solution) with PBS.

pH Check: Verify pH is between 7.2 and 7.8. If > 8.0, adjust carefully with dilute HCl.[1]

Filtration: Pass through a 0.22 µm PES (Polyethersulfone) syringe filter for sterilization prior

to injection.

Protocol C: Homogeneous Suspension for Oral Gavage
(PO)
Purpose: For high-dose toxicity or pharmacokinetic studies (e.g., > 10 mg/kg) where solubility

limits are exceeded.[1]

Vehicle Composition:

0.5% (w/v) Methylcellulose (400 cP).[1]

0.1% (v/v) Tween 80 (Polysorbate 80).[1]

99.4% Sterile Water.[1]
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Step-by-Step:

Vehicle Prep: Heat sterile water to 60°C. Disperse Methylcellulose powder while stirring.[1]

Allow to cool overnight at 4°C to hydrate (solution becomes clear). Add Tween 80 and mix.

Compound Prep: Weigh the required amount of 4-Propyl-5-pyrimidinecarboxylic acid.

Levigation: Place the compound in a mortar. Add a small drop of Tween 80 (undiluted) and

grind with a pestle to wet the hydrophobic propyl chain.[1]

Suspension: Geometric dilution—add the vehicle in small increments, grinding continuously

to form a smooth white paste, then a slurry.[1]

Transfer: Transfer to a vial and vortex.

Uniformity: Always vortex immediately before dosing animals to ensure dose uniformity.

Quality Control & Stability
Trustworthiness in data requires validating the formulation.[1]

QC Parameter Method Acceptance Criteria

Identity HPLC-UV (254 nm)
Retention time matches

standard ± 2%.

Purity HPLC-UV (Area %)
> 95% purity (no new

degradation peaks).

Precipitation Visual / Microscopy
No visible crystals after 4h at

Room Temp.[1]

pH Stability pH Meter Shift < 0.2 pH units over 24h.

HPLC Method (Generic):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]
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Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Rationale: The acidic mobile phase keeps the carboxylate protonated, ensuring sharp peak

shape and retention on the C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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